Cas no 28467-11-0 (Ethanone, 1-(5-bromo-2-hydroxy-3-iodophenyl)-)
28467-11-0 structure
Product Name:Ethanone, 1-(5-bromo-2-hydroxy-3-iodophenyl)-
CAS No:28467-11-0
MF:C8H6BrIO2
MW:340.940514087677
CID:1434771
PubChem ID:15495649
Update Time:2025-04-20
Ethanone, 1-(5-bromo-2-hydroxy-3-iodophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(5-bromo-2-hydroxy-3-iodophenyl)-
- 1-(5-bromo-2-hydroxy-3-iodophenyl)ethanone
- SCHEMBL24713532
- DTXSID50573294
- 28467-11-0
- 1-(5-Bromo-2-hydroxy-3-iodophenyl)ethan-1-one
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- Inchi: 1S/C8H6BrIO2/c1-4(11)6-2-5(9)3-7(10)8(6)12/h2-3,12H,1H3
- InChI Key: SCFSMEJOAUYGGK-UHFFFAOYSA-N
- SMILES: IC1=CC(=CC(C(C)=O)=C1O)Br
Computed Properties
- Exact Mass: 339.85908
- Monoisotopic Mass: 339.85959g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Ethanone, 1-(5-bromo-2-hydroxy-3-iodophenyl)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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